Cas no 116044-20-3 (4-methylbenzenesulfonic acid,2-propoxypropan-1-ol)

4-methylbenzenesulfonic acid,2-propoxypropan-1-ol structure
116044-20-3 structure
Product Name:4-methylbenzenesulfonic acid,2-propoxypropan-1-ol
CAS No:116044-20-3
MF:C13H22O5S
MW:290.375783443451
CID:2613989
PubChem ID:71338807
Update Time:2025-04-21

4-methylbenzenesulfonic acid,2-propoxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-methylbenzenesulfonic acid,2-propoxypropan-1-ol
    • 116044-20-3
    • DTXSID40766330
    • 4-Methylbenzene-1-sulfonic acid--2-propoxypropan-1-ol (1/1)
    • Inchi: 1S/C7H8O3S.C6H14O2/c1-6-2-4-7(5-3-6)11(8,9)10;1-3-4-8-6(2)5-7/h2-5H,1H3,(H,8,9,10);6-7H,3-5H2,1-2H3
    • InChI Key: BJMGGILYYNOISA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CCC)C(C)CO

Computed Properties

  • Exact Mass: 290.11879497Da
  • Monoisotopic Mass: 290.11879497Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 252
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.2Ų
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